Cas no 1178564-17-4 (5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol)

5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol is a heterocyclic compound featuring a pyrimidine core substituted with a morpholine ring and a hydroxyethyl group. This structure imparts unique chemical properties, making it valuable in pharmaceutical and organic synthesis applications. The presence of both hydroxyl and morpholine functionalities enhances its solubility in polar solvents and potential for hydrogen bonding, which is advantageous in drug design. The compound's pyrimidine scaffold is known for its role in nucleobase analogs, suggesting utility in medicinal chemistry for developing enzyme inhibitors or bioactive molecules. Its balanced hydrophilicity and structural versatility enable modifications for targeted applications, while the hydroxyethyl group offers a reactive site for further derivatization. This compound is particularly useful in research settings requiring precise molecular interactions.

5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol structure

1178564-17-4 structure

Product Name:5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol

CAS No:1178564-17-4

MF:C₁₀H₁₅N₃O₄

MW:241.243802309036

CID:1035861

PubChem ID:59244368

Update Time:2025-07-02

5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol Chemical and Physical Properties

Names and Identifiers

- 5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol
- 5-(2-hydroxyethyl)-2-(morpholin-4-yl)pyrimidine-4,6-diol
- 5-(2-hydroxy-ethyl)-2-morpholin-4-yl-pyrimidin-4,6-diol
- 5-(2-hydroxyethyl)-2-morpholin-4-yl-pyrimidine-4,6-diol
- AK118782
- KB-243354
- QC-743
- SureCN2826920
- 4-hydroxy-5-(2-hydroxyethyl)-2-morpholin-4-yl-1H-pyrimidin-6-one
- 6-Hydroxy-5-(2-hydroxyethyl)-2-(morpholin-4-yl)pyrimidin-4(3H)-one
- DB-349593
- SCHEMBL2826920
- XJQDWVBTFXSQDY-UHFFFAOYSA-N
- DTXSID70731334
- CS-0452671
- 1178564-17-4
- MDL： MFCD22199255
- Inchi： 1S/C10H15N3O4/c14-4-1-7-8(15)11-10(12-9(7)16)13-2-5-17-6-3-13/h14H,1-6H2,(H2,11,12,15,16)
- InChI Key： XJQDWVBTFXSQDY-UHFFFAOYSA-N
- SMILES： O1CCN(C2=NC(=C(CCO)C(N2)=O)O)CC1

Computed Properties

Exact Mass: 241.10625597g/mol
Monoisotopic Mass: 241.10625597g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 372
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.6
Topological Polar Surface Area: 94.4Å²

5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM163668-5g	5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol	1178564-17-4	95%	5g	$626	2021-08-05
Alichem	A089000150-1g	5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol	1178564-17-4	95%	1g	$400.00	2023-09-04
Chemenu	CM163668-1g	5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol	1178564-17-4	95%	1g	$202	2023-02-18
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1523338-1g	5-(2-Hydroxyethyl)-2-morpholinopyrimidine-4,6-diol	1178564-17-4	98%	1g	￥1836.00	2024-08-09